Sulfuric acid--N-(2-hydroxy-3-phenoxypropyl)guanidine (1/1)

Specification

• CAS No.: 63273-74-5
• Molecular Formula: C10H17N3O6S
• Molecular Weight: 307.33 g/mol
• IUPAC Name: 2-(2-hydroxy-3-phenoxypropyl)guanidine;sulfuric acid
• Standard InChI: InChI=1S/C10H15N3O2.H2O4S/c11-10(12)13-6-8(14)7-15-9-4-2-1-3-5-9;1-5(2,3)4/h1-5,8,14H,6-7H2,(H4,11,12,13);(H2,1,2,3,4)
• Standard InChI Key: RVSORJBNVJNGAW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(CN=C(N)N)O.OS(=O)(=O)O

Introduction

Sulfuric acid--N-(2-hydroxy-3-phenoxypropyl)guanidine (1/1), also known as Azaniumylcarbonimidoyl-(2-hydroxy-3-phenoxypropyl)azanium sulfate, is a complex organic compound with the molecular formula C10H17N3O6S and a molecular weight of 307.33 g/mol. This compound features a guanidine moiety linked to a hydroxypropyl group that is further substituted with a phenoxy group, contributing to its diverse chemical properties and potential applications in scientific research and industry.

Synthesis

The synthesis of sulfuric acid--N-(2-hydroxy-3-phenoxypropyl)guanidine typically involves multi-step organic reactions. The initial steps often include the preparation of intermediate compounds that undergo further transformations to yield the final product. Common reagents used in synthesizing related compounds include oxidizing agents like hydrogen peroxide and reducing agents such as sodium borohydride. Reaction conditions such as temperature, stirring speed, and reaction time are critical for achieving desired outcomes. For example, reactions may be conducted at low temperatures (around 0°C) for extended periods (up to 48 hours) to ensure complete conversion.

Synthesis Conditions

Condition	Description
Temperature	Low (around 0°C)
Reaction Time	Extended (up to 48 hours)
Reagents	Oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride)

Applications and Research Findings

Sulfuric acid--N-(2-hydroxy-3-phenoxypropyl)guanidine has several applications in scientific research, primarily due to its unique structural characteristics and biological activity. Current studies focus on elucidating its interactions with specific molecular targets within biological systems to understand its potential therapeutic effects better.

Potential Applications

• Biological Activity: The compound's ability to interact with biological systems makes it a subject of interest for potential therapeutic applications.

• Chemical Reactions: Its strong basicity and reactivity make it useful in various chemical reactions.